Cas no 61210-82-0 (2,6-Octadien-1-amine,3,7-dimethyl-, hydrochloride, (2E)- (9CI))

• Product name: 2,6-Octadien-1-amine,3,7-dimethyl-, hydrochloride, (2E)- (9CI)
• CAS No: 61210-82-0
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• CID: 520452
• PubChem ID: 11298432

2,6-Octadien-1-amine,3,7-dimethyl-, hydrochloride, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadien-1-amine,3,7-dimethyl-, hydrochloride, (2E)- (9CI)
• 2,6-Octadien-1-amine,3,7-dimethyl-, hydrochloride, (E)-
• Geranylamine hydrochloride
• G68715
• 3,7-Dimethylocta-2,6-dien-1-amine hydrochloride
• DTXSID40461575
• MFCD25965340
• NSC171425
• NSC145050
• Dekanenitrile hydrogen chloride
• 58220-18-1
• NSC-145050
• (2E)-3,7-dimethylocta-2,6-dien-1-amine;hydrochloride
• (2E)-3,7-Dimethylocta-2,6-dien-1-amine--hydrogen chloride (1/1)
• (E)-3,7-Dimethylocta-2,6-dien-1-amine hydrochloride
• 61210-82-0
• NSC-171425

• Inchi： InChI=1S/C10H19N.ClH/c1-9(2)5-4-6-10(3)7-8-11;/h5,7H,4,6,8,11H2,1-3H3;1H/b10-7+;
• InChI Key： YXFOAGWDCVUEKH-HCUGZAAXSA-N
• SMILES： CC(=CCCC(=CCN)C)C.Cl

Computed Properties

• Exact Mass: 189.128427
• Monoisotopic Mass: 189.128427
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 4.14010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids

Additional information on 2,6-Octadien-1-amine,3,7-dimethyl-, hydrochloride, (2E)- (9CI)

2,6-Octadien-1-amine, 3,7-dimethyl-, hydrochloride, (2E)- (9CI) (CAS No. 61210-82-0): An Overview of Its Properties and Applications

2,6-Octadien-1-amine, 3,7-dimethyl-, hydrochloride, (2E)- (9CI) (CAS No. 61210-82-0) is a versatile compound with significant applications in various fields, including pharmaceuticals and chemical synthesis. This article provides a comprehensive overview of its chemical properties, synthesis methods, and potential applications, drawing on the latest research findings to ensure accuracy and relevance.

Chemical Structure and Properties

2,6-Octadien-1-amine, 3,7-dimethyl-, hydrochloride, (2E)- (9CI) is a synthetic organic compound characterized by its specific structural features. The compound consists of an octadiene backbone with two double bonds in the (2E) configuration and two methyl groups at positions 3 and 7. The primary amine group is located at the first carbon atom, and the entire molecule is protonated to form the hydrochloride salt. This unique structure confers several important properties:

• Solubility: The compound exhibits good solubility in polar solvents such as water and ethanol due to the presence of the amine group and the hydrochloride salt.
• Reactivity: The primary amine group makes it a valuable starting material for various chemical reactions, including acylation, alkylation, and coupling reactions.
• Stability: The compound is stable under normal storage conditions but should be protected from moisture and high temperatures to prevent degradation.

Synthesis Methods

The synthesis of 2,6-octadien-1-amine, 3,7-dimethyl-, hydrochloride, (2E)- (9CI) has been extensively studied in the literature. One common method involves the reaction of 3,7-dimethyl-2,6-octadienal with ammonia or an amine derivative followed by protonation with hydrochloric acid. This process can be optimized to achieve high yields and purity levels. Recent advancements in catalytic methods have further improved the efficiency of this synthesis:

• Catalytic Hydrogenation: Using palladium catalysts under controlled conditions can enhance the selectivity for the desired (2E) isomer.
• Metal-Free Methods: Novel metal-free catalysts have been developed to reduce environmental impact and improve cost-effectiveness.

Pharmaceutical Applications

2,6-Octadien-1-amine, 3,7-dimethyl-, hydrochloride, (2E)- (9CI) has shown promise in pharmaceutical research due to its potential biological activities. Several studies have explored its use as a precursor for drug development:

• Antimicrobial Activity: Research has demonstrated that derivatives of this compound exhibit potent antimicrobial properties against a range of bacterial strains. This makes it a potential candidate for developing new antibiotics.
• Cancer Research: Preliminary studies suggest that certain derivatives may have anticancer properties by inhibiting key enzymes involved in tumor growth. Further investigations are underway to explore these findings in more detail.
• Inflammatory Diseases: strong>: Some derivatives have shown anti-inflammatory effects in vitro and in animal models. These findings could lead to new treatments for inflammatory conditions such as arthritis.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2,6-octadien-1-amine, 3,7-dimethyl-, hydrochloride, (2E)- (9CI) is not classified as a hazardous material or controlled substance, it should still be handled with care to avoid exposure to skin or eyes. Proper personal protective equipment (PPE) should be used during handling and storage.

FUTURE DIRECTIONS AND CONCLUSIONS strong>

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